Cas no 98-19-1 (1-tert-Butyl-3,5-dimethylbenzene)

• Product Name: 1-tert-Butyl-3,5-dimethylbenzene
• CAS No: 98-19-1
• MF: C₁₂H₁₈
• MW: 162.271323680878
• MDL: MFCD00008832
• CID: 81798
• PubChem ID: 7378
• Update Time: 2025-05-21

1-tert-Butyl-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-3,5-dimethylbenzene
• 1-tert-butyl-3,5-dimethylbenzene
• 5-tert-Butyl-m-xylene
• 3,5 -dimethyl-tert.-butylbenzene
• Benzene, 1,3-dimethyl-5-(1,1-dimethylethyl)
• 1-(1,1-Dimethylethyl)-3,5-dimethylbenzene
• Benzene, 1,3-dimethyl-5-(1,1-dimethylethyl)-
• UNII-2GX9N8TLC9
• WLN: 1X1 & 1 & R C1 E1
• 1-tert-Butyl-3,5-dimethylbezene
• AI3-02460
• 5-t-butylmetaxylene
• 4-05-00-01130 (Beilstein Handbook Reference)
• 1,3-Dimethyl-5-tert-butylbenzene
• FZSPYHREEHYLCB-UHFFFAOYSA-
• LS-14112
• InChI=1/C12H18/c1-9-6-10(2)8-11(7-9)12(3,4)5/h6-8H,1-5H3
• 5-tert.-butyl-m-xylene
• 5-(tert-Butyl)-m-xylene
• 2,6-dimethyl-4-tert-butyl benzene
• Benzene, 5-tert-butyl-1,3-dimethyl-
• 98-19-1
• 1,3-dimethyl-5-tertiary-butylbenzene
• Benzene, 1-(1,1-dimethylethyl)-3,5-dimethyl-
• 1-?tert-?Butyl-?3,?5-?dimethylbenzene
• AKOS009031118
• CS-0179763
• m-Xylene, 5-tert-butyl-
• NSC 11016
• MFCD00008832
• B0965
• Xylometazoline Hydrochloride Imp. B (EP); Xylometazoline Imp. B (EP); 1-(1,1-Dimethylethyl)-3,5-dimethylbenzene; Xylometazoline Hydrochloride Imp. D (EP); Xylometazoline Hydrochloride Impurity D; Xylometazoline Impurity D
• EINECS 202-647-6
• XYLOMETAZOLINE HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• NS00004094
• NSC-11016
• 1,3-dimethyl-5-tert-butyl-benzene
• 1-(1,1-dimethylethyl)-3,5-dimethyl-benzene
• DTXSID2052659
• 2GX9N8TLC9
• Q21099115
• 5-tert-Butyl-1,3-dimethylbenzene
• 5-t-butyl-1,3-dimethylbenzene
• FT-0620783
• NSC11016
• 4-tert-Butyl-2,6-dimethylbenzene
• E79141
• W-100088
• Z104498360
• 1-tert-Butyl-3,5-dimethylbenzene, 98%
• Benzene,1-dimethylethyl)-3,5-dimethyl-
• 5-t-butyl-m-xylene
• 1,3-dimethyl-5-t-butylbenzene
• SY048894
• EN300-21462
• BRN 1853314
• A845825
• 1-tert-butyl-3,5-dimethyl-benzene
• 1-tert-Butyl-3,5-dimethylbenzene

• MDL： MFCD00008832
• Inchi： 1S/C12H18/c1-9-6-10(2)8-11(7-9)12(3,4)5/h6-8H,1-5H3
• InChI Key： FZSPYHREEHYLCB-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=C(C)C=C(C)C=1
• BRN： 1853314

Computed Properties

• Exact Mass: 162.14100
• Monoisotopic Mass: 162.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3

Experimental Properties

• Color/Form: Solids.
• Density: 0.867 g/mL at 25 °C(lit.)
• Melting Point: 86 ºC (ethanol )
• Boiling Point: 202°C
• Flash Point: Degrees Fahrenheit:154.4°F
  Degrees Celsius:68°C
  
• Refractive Index: n20/D 1.495(lit.)
• PH: 7 (H2O, 20℃)
• Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.60090
• Solubility: Not determined
• Vapor Pressure: 0.3±0.2 mmHg at 25°C

1-tert-Butyl-3,5-dimethylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：ZE3900000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-tert-Butyl-3,5-dimethylbenzene

Introduction to 1-Tert-butyl-3,5-dimethylbenzene (CAS No. 98-19-1)

1-Tert-butyl-3,5-dimethylbenzene (commonly referred to as tert-butyl dimethyl benzene) is an organic compound with the CAS registry number 98-19-1. This compound is a derivative of benzene, featuring a tert-butyl group and two methyl groups attached to the aromatic ring. The tert-butyl group is a bulky substituent, which significantly influences the physical and chemical properties of the molecule. The compound is widely used in various industrial applications due to its unique properties and stability.

The structure of 1-tert-butyl-3,5-dimethylbenzene consists of a benzene ring with three substituents: one tert-butyl group at position 1 and two methyl groups at positions 3 and 5. This arrangement creates a highly symmetrical molecule, which contributes to its stability and reactivity patterns. The tert-butyl group is known for its steric hindrance, which can influence the molecule's solubility, boiling point, and reactivity in different chemical environments.

Recent studies have highlighted the importance of tert-butyl dimethyl benzene in the field of materials science. Researchers have explored its potential as a precursor for synthesizing advanced materials, such as high-performance polymers and nanomaterials. The compound's ability to undergo various chemical reactions, including Friedel-Crafts alkylation and other electrophilic substitution reactions, makes it a valuable intermediate in organic synthesis.

In terms of physical properties, 1-tert-butyl-3,5-dimethylbenzene has a melting point of approximately -40°C and a boiling point around 200°C. Its density is slightly higher than that of water due to the presence of the bulky tert-butyl group. These properties make it suitable for use as a solvent in certain industrial processes where high stability and moderate solubility are required.

The synthesis of tert-butyl dimethyl benzene typically involves the alkylation of benzene with tert-butyl chloride or other alkylating agents in the presence of a Lewis acid catalyst, such as aluminum chloride. This reaction is carried out under controlled conditions to ensure optimal yield and purity. The compound can also be derived from other aromatic compounds through substitution or coupling reactions.

One of the most significant applications of 1-tert-butyl-3,5-dimethylbenzene is in the production of specialty chemicals and intermediates for pharmaceuticals. Its unique structure allows for selective functionalization at specific positions on the aromatic ring, enabling the synthesis of complex molecules with tailored properties. Recent advancements in catalytic methods have further enhanced its utility in asymmetric synthesis and enantioselective reactions.

Environmental considerations are also a critical aspect when handling tert-butyl dimethyl benzene. Studies have shown that it has low toxicity to aquatic organisms under normal conditions; however, proper disposal and handling procedures must be followed to minimize any potential environmental impact. Regulatory guidelines recommend using this compound in well ventilated areas and avoiding prolonged exposure due to its volatile nature.

In conclusion, 1-tert-butyl-3,5-dimethylbenzene (CAS No. 98-19-1) is a versatile organic compound with a wide range of applications across various industries. Its unique structure and properties make it an essential intermediate in organic synthesis, while ongoing research continues to uncover new avenues for its use in advanced materials and specialty chemicals.